Methyl 4-((2-ethoxy-2-oxoethyl)amino)-3-nitrobenzoate
Overview
Description
Methyl 4-[(ethoxycarbonylmethyl)amino]-3-nitrobenzoate
Scientific Research Applications
Synthesis and Characterization
Methyl 4-((2-ethoxy-2-oxoethyl)amino)-3-nitrobenzoate has been the subject of several studies focusing on its synthesis and structural analysis. One study outlined the synthesis of a similar compound, 4-(2-ethoxy-2-oxo-ethoxy)-3-nitrobenzoic methyl ester, from 4-hydroxy-3-nitrobenzoic methyl ester and 2-bromoacetic ethyl ester, achieving a high yield and purity (Yin Dulin, 2007). Another research explored the molecular structure and hydrogen bonding characteristics of methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, highlighting its polarized structure and chain formation via hydrogen bonds (J. Portilla et al., 2007).
Organic Chemistry Education
The compound has also been used in educational settings to demonstrate organic chemistry reactions. For instance, its synthesis via Fischer esterification was designed as an experiment for introductory organic chemistry courses, providing a practical example of synthesizing a brightly colored solid through a one-pot reaction (Caleb M Kam et al., 2020).
Spectral Analysis and Molecular Interaction
In another study, the focus was on spectral analysis and molecular interaction, where the crystal structure and vibrational wavenumbers of 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate, a similar compound, were analyzed using various methods. This study provides insights into the molecular stability and charge transfer within the molecule (C. S. Chidan Kumar et al., 2014).
Properties
IUPAC Name |
methyl 4-[(2-ethoxy-2-oxoethyl)amino]-3-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O6/c1-3-20-11(15)7-13-9-5-4-8(12(16)19-2)6-10(9)14(17)18/h4-6,13H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHVJHRILVDYQAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50743036 | |
Record name | Methyl 4-[(2-ethoxy-2-oxoethyl)amino]-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50743036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1381944-43-9 | |
Record name | Methyl 4-[(2-ethoxy-2-oxoethyl)amino]-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50743036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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